DPHNT

• CAS No.: 116584-95-3
• Molecular Formula: C17H25NO2S
• Molecular Weight: 307.5 g/mol
• IUPAC Name: (4aR,10aR)-6,9-dimethoxy-4-propyl-2,3,4a,5,10,10a-hexahydrobenzo[g][1,4]benzothiazine
• InChI: InChI=1S/C17H25NO2S/c1-4-7-18-8-9-21-17-11-13-12(10-14(17)18)15(19-2)5-6-16(13)20-3/h5-6,14,17H,4,7-11H2,1-3H3/t14-,17-/m1/s1
• InChI Key: YJSMLLBRHQBUOD-RHSMWYFYSA-N
• Isomeric SMILES: CCCN1CCS[C@H]2[C@H]1CC3=C(C=CC(=C3C2)OC)OC
• SMILES: CCCN1CCSC2C1CC3=C(C=CC(=C3C2)OC)OC
• Synonyms: 6,9-dimethoxy-4-propyl-2,3,4a,5,10,10a-hexahydro-4H-naphtho(2,3-b)(1,4)thiazine; DPHNT

Description

6,9-Dimethoxy-4-propyl-2,3,4a,5,10,10a-hexahydro-4H-naphtho(2,3-b)(1,4)thiazine is a complex organic compound with the molecular formula C17H25NO2S and a molecular weight of 307.5 g/mol This compound is characterized by its unique naphthothiazine structure, which includes methoxy and propyl substituents

Preparation Methods

The synthesis of 6,9-Dimethoxy-4-propyl-2,3,4a,5,10,10a-hexahydro-4H-naphtho(2,3-b)(1,4)thiazine involves several steps, typically starting with the preparation of the naphthothiazine core. This can be achieved through a series of condensation reactions involving appropriate starting materials. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained. Industrial production methods may involve scaling up these synthetic routes and optimizing reaction conditions to improve yield and purity .

Chemical Reactions Analysis

6,9-Dimethoxy-4-propyl-2,3,4a,5,10,10a-hexahydro-4H-naphtho(2,3-b)(1,4)thiazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The methoxy and propyl groups can undergo substitution reactions, often facilitated by nucleophiles or electrophiles under specific conditions. The major products formed from these reactions depend on the reagents and conditions used.

Scientific Research Applications

6,9-Dimethoxy-4-propyl-2,3,4a,5,10,10a-hexahydro-4H-naphtho(2,3-b)(1,4)thiazine has several scientific research applications:

Chemistry: It is used as a model compound to study reaction mechanisms and the effects of substituents on chemical reactivity.

Biology: Researchers investigate its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is explored for its potential therapeutic effects and as a lead compound for drug development.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of other complex molecules

Mechanism of Action

The mechanism of action of 6,9-Dimethoxy-4-propyl-2,3,4a,5,10,10a-hexahydro-4H-naphtho(2,3-b)(1,4)thiazine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and molecular targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

6,9-Dimethoxy-4-propyl-2,3,4a,5,10,10a-hexahydro-4H-naphtho(2,3-b)(1,4)thiazine can be compared with other naphthothiazine derivatives. Similar compounds include:

• 6,9-Dimethoxy-4-methyl-2,3,4a,5,10,10a-hexahydro-4H-naphtho(2,3-b)(1,4)thiazine
• 6,9-Dimethoxy-4-ethyl-2,3,4a,5,10,10a-hexahydro-4H-naphtho(2,3-b)(1,4)thiazine These compounds share a similar core structure but differ in the substituents attached to the naphthothiazine ring. The uniqueness of 6,9-Dimethoxy-4-propyl-2,3,4a,5,10,10a-hexahydro-4H-naphtho(2,3-b)(1,4)thiazine lies in its specific substituents, which can influence its chemical reactivity and biological activity .